Cas no 76932-56-4 (Nafarelin)

Nafarelin Properties

Names and Identifiers

• Nafarelin
• (D-2-Nal?)-LHRH
• (D-2-Nal⁶)-LHRH
• Nafarelin Acetate
• Nacenyl
• NAF
• Nafareline
• Nasanyl
• Synarel
• Synrelina
• Luteinizinghormone-releasing factor (pig), 6-[3-(2-naphthalenyl)-D-alanine]-
• NAG
• [6-D-(2-naphthyl)-alanine]LH-RH
• 26: PN:WO2007012430 SEQID: 28 claimed protein
• Nafarelinum
• Nafarelina
• Nafarelinum [Latin]
• Nafareline [French]
• Nafarelina [Spanish]
• Nafarelin [INN:BAN]
• 1X0094V6JV
• LHRH, Ala(2-naphthyl)(6)-
• 6-(3-(2-Naphthalenyl)-D-alanine)luteinizing hormone-releasing factor (pig)
• C66H83N17O13
• BIDD:GT0760
• BDBM84707
• Luteinizing hormone-releasing factor (pig), 6-(3-(2-naphthalenyl)-D-alanine)-
• DB00666
• K335
• 932N564
• Luteinizing hormo
• C76463
• 76932-56-4
• 6-D-(2-naphthyl)alanyl-GnRH
• (2S)-N-(2-amino-2-oxoethyl)-1-((2S,5S,8R,11S,14S,17S,20S)-2-(3-carbamimidamidopropyl)-11-(4-hydroxybenzyl)-14-(hydroxymethyl)-20-(1H-imidazol-4-ylmethyl)-17-(1H-indol-3-ylmethyl)-5-(2-methylpropyl)-8-(naphthalen-2-ylmethyl)-4,7,10,13,16,19,22-heptaoxo-22-((2S)-5-oxopyrrolidin-2-yl)-3,6,9,12,15,18,21-heptaazadocosan-1-oyl)pyrrolidine-2-carboxamide
• DTXSID001031284
• NAFARELIN [VANDF]
• Q3869873
• H01CA02
• NAFARELIN [MI]
• AKOS015895038
• UNII-1X0094V6JV
• GTPL3902
• Nafarelinum (Latin)
• SCHEMBL22518
• (6-D-(2-naphthyl)alanine)-GnRH
• 5-oxo-L-prolyl L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-3-(2-naphthyl)-D-alanyl-L-leucyl-L-arginyl-L-prolylglycinamide
• CHEBI:7445
• NAFARELIN [INN]
• 5-OXOPRO-HIS-TRP-SER-TYR-D-NAL(2)-LEU-ARG-PRO-GLY-NH2
• NAFARELIN [WHO-DD]
• HS-2018
• (S)-1-(((R)-2-((S)-2-((S)-2-((S)-2-((S)-3-(1H-imidazol-4-yl)-2-((S)-5-oxopyrrolidine-2-carboxamido)propanamido)-3-(1H-indol-3-yl)propanamido)-3-hydroxypropanamido)-3-(4-hydroxyphenyl)propanamido)-3-(naphthalen-2-yl)propanoyl)-L-leucyl-L-arginyl)-N-(2-amino-2-oxoethyl)pyrrolidine-2-carboxamide
• (S)-1-((3S,6S,9S,12S,15R,18S,21S)-3-((1H-imidazol-5-yl)methyl)-6-((1H-indol-3-yl)methyl)-21-(3-guanidinopropyl)-12-(4-hydroxybenzyl)-9-(hydroxymethyl)-18-isobutyl-15-(naphthalen-2-ylmethyl)-1,4,7,10,13,16,19-heptaoxo-1-((S)-5-oxopyrrolidin-2-yl)-2,5,8,11,14,17,20-heptaazadocosan-22-oyl)-N-(2-amino-2-oxoethyl)pyrrolidine-2-carboxamide
• CCG-270673
• L-pyroglutamyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-3-(2-naphthyl)-D-alanyl-L-leucyl-L-arginyl-L-prolyl-glycinamide
• EN300-7480908
• NS00078790
• Nafarelin?
• +Expand

• MDL： MFCD01716231
• InChIKey： RWHUEXWOYVBUCI-ITQXDASVSA-N
• Inchi： 1S/C66H83N17O13/c1-36(2)25-48(58(89)76-47(13-7-23-71-66(68)69)65(96)83-24-8-14-54(83)64(95)73-33-55(67)86)77-60(91)50(28-38-15-18-39-9-3-4-10-40(39)26-38)78-59(90)49(27-37-16-19-43(85)20-17-37)79-63(94)53(34-84)82-61(92)51(29-41-31-72-45-12-6-5-11-44(41)45)80-62(93)52(30-42-32-70-35-74-42)81-57(88)46-21-22-56(87)75-46/h3-6,9-12,15-20,26,31-32,35-36,46-54,72,84-85H,7-8,13-14,21-25,27-30,33-34H2,1-2H3,(H2,67,86)(H,70,74)(H,73,95)(H,75,87)(H,76,89)(H,77,91)(H,78,90)(H,79,94)(H,80,93)(H,81,88)(H,82,92)(H4,68,69,71)/t46-,47-,48-,49-,50+,51-,52-,53-,54-/m0/s1
• SMILES： O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@@]([H])(C([H])([H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C([C@]1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O)=O)=O)=O)=O)=O)=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])C([H])([H])C(N([H])[H])=O)=O

Computed Properties

• Exact Mass: 1321.64000
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 33
• Monoisotopic Mass: 1321.636
• Heavy Atom Count: 96
• Complexity: 2730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 996
• Surface Charge: 0
• Topological Polar Surface Area: 475

Experimental Properties

• LogP: 3.87190
• PSA: 472.13000
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3

Related Categories

• Other Chemical Reagents